molecular formula C₁₁H₁₀¹⁵N₄O₂ B1146572 Hydralazine-15N4 Pyruvic Acid Hydrazone CAS No. 1346606-25-4

Hydralazine-15N4 Pyruvic Acid Hydrazone

Cat. No.: B1146572
CAS No.: 1346606-25-4
M. Wt: 234.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hydralazine-15N4 Pyruvic Acid Hydrazone is a labelled analogue of Hydralazine Pyruvic Acid Hydrazone . It is an active metabolite of Hydralazine in vivo . Hydralazine is an antihypertensive agent used for the management of essential hypertension or severe hypertension associated with conditions requiring immediate action, heart failure, and pre-eclampsia or eclampsia .


Synthesis Analysis

Hydralazine can undergo a reversible conversion to the active hydralazine acetone hydrazone . Hydralazine is spontaneously converted to the active pyruvic acid hydrazone or the pyruvic acid hydrazone tricyclic dehydration product, and these metabolites can convert back and forth between these two forms .


Molecular Structure Analysis

The molecular formula of this compound is C11H10 [15N]4O2 . The molecular weight is 234.20 . The structure of Hydralazine Pyruvic Acid Hydrazone has been characterized by single-crystal X-ray diffraction pattern analysis .


Chemical Reactions Analysis

Hydralazine interferes with calcium transport to relax arteriolar smooth muscle and lower blood pressure . It has a short duration of action of 2-6h . This drug has a wide therapeutic window, as patients can tolerate doses of up to 300mg .


Physical And Chemical Properties Analysis

The molecular weight of this compound is 234.2 . The molecular formula is C11H1015N4O2 .

Mechanism of Action

Hydralazine is a drug that directly dilates the arteriole, a small branch of the artery that leads to capillaries . It relaxes smooth muscle inside blood vessels, making the blood vessels wider, and allowing more blood to flow through. This reduces how much force the heart has to exert to pump blood through the blood vessels, and reduces blood pressure .

Future Directions

Hydralazine-15N4 Pyruvic Acid Hydrazone is intended for research use only and is not intended for diagnostic or therapeutic use . It is a biochemical for proteomics research .

Properties

1346606-25-4

Molecular Formula

C₁₁H₁₀¹⁵N₄O₂

Molecular Weight

234.2

synonyms

2-[2-(1-Phthalazinyl)hydrazinylidene-5N4]propanoic Acid;  2-(1-Phthalazinylhydrazono-5N4)propanoic Acid;  1-Phthalazinylhydrazone-5N4 Pyruvic Acid; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.